N-phenethyl-2-(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)acetamide oxalate

• IUPAC Name: oxalic acid;N-(2-phenylethyl)-2-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C22H26N4OS2.C2H2O4/c27-21(23-9-8-18-5-2-1-3-6-18)15-25-10-12-26(13-11-25)16-22-24-19(17-29-22)20-7-4-14-28-20;3-1(4)2(5)6/h1-7,14,17H,8-13,15-16H2,(H,23,27);(H,3,4)(H,5,6)
• InChI Key: PYCABNYTISGCFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CS3)CC(=O)NCCC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C24H28N4O5S2
• Molecular Weight: 516.6 g/mol

Description

N-phenethyl-2-(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C24H28N4O5S2 and its molecular weight is 516.63. The purity is usually 95%.
BenchChem offers high-quality N-phenethyl-2-(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-phenethyl-2-(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Activity

• Novel compounds with heterocyclic moieties such as thiophene, pyrimidine, and coumarin derivatives have been synthesized and evaluated for their antimicrobial and antitumor activities. Some of these compounds have shown promising results against various bacterial strains and tumor cell lines, suggesting potential therapeutic applications in treating infections and cancer (Albratty et al., 2017), (Fadda et al., 2017).

Anti-inflammatory and Analgesic Agents

• Research on novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products has demonstrated significant anti-inflammatory and analgesic activities. These compounds could serve as leads for the development of new drugs targeting inflammation and pain management (Abu‐Hashem et al., 2020).

Anticholinesterase Activity

• Benzothiazole-based derivatives containing piperazine and thiocarbamate moieties have been synthesized and evaluated for their anticholinesterase properties. Some of these compounds exhibited inhibitory effects comparable to standard drugs, suggesting potential uses in treating disorders like Alzheimer's disease (Mohsen et al., 2014).

Antidepressant Drugs

• Derivatives of benzo[b]thiophene with different substituents have been synthesized and evaluated for their dual action as serotonin receptor agonists and serotonin reuptake inhibitors. These compounds could contribute to the development of new antidepressant medications (Orus et al., 2002).

Optoelectronic Properties

• Thiazole-based polythiophenes have been synthesized and their optoelectronic properties investigated. These materials show potential for applications in electronic devices due to their satisfactory switching times and appropriate optical contrasts, indicating their usefulness in optoelectronic applications (Camurlu & Guven, 2015).